Cas no 1190392-13-2 (Ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate)

Ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate structure
1190392-13-2 structure
Product Name:Ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate
CAS No:1190392-13-2
MF:C9H12N2O3
MW:196.203182220459
CID:2191974
Update Time:2023-08-07

Ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(4-methyl-6-oxopyridazin-1(6h)-yl)acetate
    • NGESDDWSALECBS-UHFFFAOYSA-N
    • ethyl[4-methyl-6-oxopyridazin-1(6h)-yl]acetate
    • ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate
    • Ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate
    • Inchi: 1S/C9H12N2O3/c1-3-14-9(13)6-11-8(12)4-7(2)5-10-11/h4-5H,3,6H2,1-2H3
    • InChI Key: NGESDDWSALECBS-UHFFFAOYSA-N
    • SMILES: O(CC)C(CN1C(C=C(C)C=N1)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 307
  • Topological Polar Surface Area: 59
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.